Cas no 5311-71-7 (1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-methyl-
• CAS No: 5311-71-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1580873
• PubChem ID: 6462339
• Update Time: 2025-07-28

1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-methyl-
• methyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl ether
• SCHEMBL5661097
• HMS3434A22
• 5311-71-7
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)anisole
• 3-(4-methoxyphenyl)-5-methyl-1,2,4-oxadiazole
• AKOS003369434

• MDL： MFCD08070161
• Inchi： 1S/C10H10N2O2/c1-7-11-10(12-14-7)8-3-5-9(13-2)6-4-8/h3-6H,1-2H3
• InChI Key： JWODWDFQJAPILK-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15